2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(2-methylphenyl)sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16N2OS2/c1-13-7-5-6-10-16(13)22-12-17(21)20-18-19-15(11-23-18)14-8-3-2-4-9-14/h2-11H,12H2,1H3,(H,19,20,21)
• InChI Key: BUGYJBBVQKYAEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C18H16N2OS2
• Molecular Weight: 340.5 g/mol

Description

2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, also known as MPSTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the production of inflammatory mediators and reactive oxygen species. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also been shown to modulate various signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in animal models of inflammation. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also been shown to reduce oxidative stress and improve glucose metabolism in diabetic rats. Additionally, 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its low toxicity. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to be well-tolerated in animal models, even at high doses. Another advantage is its versatility. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide can be easily modified to produce derivatives with different pharmacological properties. However, one of the limitations of using 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Another direction is to explore its potential use in the treatment of inflammatory bowel disease. Additionally, the development of novel derivatives of 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide with improved pharmacological properties is an area of interest for future research.
Conclusion:
In conclusion, 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a promising chemical compound with potential applications in various fields. Its synthesis method is straightforward, and it has been extensively studied for its therapeutic potential. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to exhibit anti-inflammatory, analgesic, and antioxidant properties, and has been investigated for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease. Despite its limitations, 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide remains a valuable tool for researchers, and its future directions are promising.

Scientific Research Applications

2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antioxidant properties. 2-[(2-methylphenyl)sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also been investigated for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease.